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Compound of Interest

SODIUM
HEXAMETAPHOSPHATE

Cat. No.: B3428674

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Abstract: Sodium hexametaphosphate (SHMP) is a versatile inorganic polymer with a wide
range of applications in various scientific and industrial fields. This document provides a
comprehensive overview of its core chemical properties, structure, and relevant experimental
methodologies. Quantitative data are presented in a structured format for clarity, and key
experimental protocols are detailed. Visual diagrams of the chemical structure and an analytical
workflow are provided to facilitate understanding.

Chemical Structure

Sodium hexametaphosphate is a salt with the chemical formula (NaPOs)e or Nas[(PO3)s].[1]
[2][3][4][5] Commercially available SHMP is often a mixture of polymeric metaphosphates,
more accurately termed sodium polymetaphosphate, of which the hexamer is a primary
component.[5][6] It is a water-soluble polyphosphate glass composed of repeating NaPOs
units.[3][7] The structure is a cyclic hexamer of sodium phosphate.[6]

The fundamental structural unit is the metaphosphate anion, (POs)~. In sodium
hexametaphosphate, six of these units polymerize to form a cyclic [PsO1s]®~ anion. The
sodium cations (Na*) are associated with the negatively charged oxygen atoms of the
phosphate groups.
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Sample Preparation

Weigh ~1.0g of
dried SHMP

4

Dissolve in 25mL H20

4

Dilute to 500mL
in volumetric flask

Preci;i’tation

Pipette 25mL of
sample solution

A 4

Add 5mL conc. HNO3

A 4

Add 220mL hot H20 (60°C)

A 4

Add 10g NHaNOs

A 4

Add 100mL Ammonium
Molybdate (50°C)

A4

Stir for 10 min,
let stand for 30 min

Filtration v Washing

Filter precipitate

4

Wash with 2N HNOs

A 4

Wash with 1% KNOs
until neutral

Titrgtion
A4

Dissolve precipitate
in excess 1N NaOH

Y

Add Phenolphthalein

Y

Titrate with 1IN H2SOa

Calculate P20s %
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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